4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid

• IUPAC Name: 4-oxo-6,7-dihydro-5H-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C9H8O4/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h4H,1-3H2,(H,11,12)
• InChI Key: BWONXPWAUSMDDH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(O2)C(=O)O)C(=O)C1
• Molecular Formula: C9H8O4
• Molecular Weight: 180.16 g/mol

Description

4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid is an organic compound with the molecular formula C9H8O4. It is used in research and development.

Synthesis Analysis

The specific synthesis method for 4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid involves the use of appropriate starting materials and reaction conditions for organic synthesis reactions. The precise preparation method may need to be finely adjusted according to requirements.

Molecular Structure Analysis

The molecular weight of 4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid is 180.16. Its molecular formula is C9H8O4.

Physical And Chemical Properties Analysis

4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid is a solid substance. It is stable at room temperature. It should be stored sealed in a dry place, preferably in a freezer, under -20°C.

Scientific Research Applications

Preparation of 4-Hydroxybenzofuran-2-carboxylic Acid Derivatives

“4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid” can be prepared from 1,3-cyclohexanedione and ethyl bromopyruvate. .

Synthesis of Pyrrole-3-Carboxylic Acid Amides

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Antitumor Drug Development

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Organic Synthesis

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Safety and Hazards

The compound has been classified with the hazard statements H302, H315, H319, and H335. The precautionary statements include P261, P305+P351+P338. It is recommended to follow chemical safety operating procedures, wear appropriate protective equipment, and avoid contact with skin and eyes.

Mechanism of Action

Target of Action

The primary targets of 4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid are currently unknown. This compound may have a unique structure that could potentially exhibit specific biological activity . The exact targets and their roles are subject to the specific area of research .

Mode of Action

The interaction of this compound with its targets and any resulting changes would depend on the nature of the targets themselves .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid are not well-documented. These properties would significantly impact the bioavailability of the compound. It is known that the compound is stable at room temperature and can dissolve in some organic solvents such as ethanol and dimethyl sulfoxide .

Result of Action

These effects would be closely related to the compound’s mode of action and the biochemical pathways it affects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-Oxo-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid. For instance, the compound is stable at room temperature .